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Compound of Interest

Compound Name: 1,2-DICHLOROPROPENE

Cat. No.: B1580525 Get Quote

A Technical Guide to the Physical
Characteristics of 1,2-Dichloropropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 1,2-

dichloropropane (C₃H₆Cl₂), with a specific focus on its appearance and odor. The information

presented herein is intended to support research, development, and safety protocols involving

this compound.

Appearance and Odor Profile
1,2-Dichloropropane is a synthetic, colorless liquid that is flammable and evaporates quickly at

room temperature.[1][2][3] Its appearance is often described as a clear or colorless watery

liquid.[4][5] The compound is characterized by a distinct sweet, chloroform-like odor.[1][3][4][5]

[6]

Quantitative Physical and Chemical Properties
The following table summarizes key quantitative physical and chemical data for 1,2-

dichloropropane, compiled from various sources.
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Property Value References

Molecular Weight 112.98 g/mol [5][7]

Appearance Colorless liquid [1][3][4][5][7]

Odor Chloroform-like, sweet [1][3][4][5][6][7]

Odor Threshold (Air) 0.25 ppm (v/v) [6][7]

Odor Threshold (Water) 0.010 - 0.10 mg/L [4][6][7]

Boiling Point
95-96.4 °C (203-205 °F) at 760

mmHg
[3][4][5][7][8]

Melting/Freezing Point -100 °C (-148 °F) [4][5][6][7]

Density
1.156 - 1.1583 g/mL at 20-25

°C
[6][7]

Vapor Pressure 40 - 53.3 mmHg at 20-25 °C [5][6][7]

Solubility in Water 2,700 - 2,800 mg/L at 20-25 °C [7][9]

Flash Point 16 °C (60 °F) (Closed Cup) [6][7][8]

Autoignition Temperature 557 °C (1035 °F) [4][6][7]

Explosive Limits in Air 3.4% - 14.5% by volume [6][7]

Experimental Protocols
Determination of Appearance and Purity by Gas
Chromatography (GC)
The appearance of 1,2-dichloropropane is directly related to its purity. Gas chromatography is a

standard method for assessing the purity of volatile organic compounds.

Objective: To determine the purity of a 1,2-dichloropropane sample and confirm the absence of

colored impurities.

Methodology:
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Sample Preparation: A sample of 1,2-dichloropropane is diluted in a suitable volatile solvent

(e.g., hexane or dichloromethane) to a concentration appropriate for the detector's linear

range.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is

typically used. The column selected should be suitable for separating chlorinated

hydrocarbons (e.g., a DB-624 or similar capillary column).

GC Conditions:

Injector Temperature: 200 °C

Detector Temperature: 250 °C

Oven Temperature Program: Start at 40 °C, hold for 2 minutes, then ramp to 150 °C at a

rate of 10 °C/minute.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Analysis: The prepared sample is injected into the GC. The resulting chromatogram will

show a major peak corresponding to 1,2-dichloropropane and potentially smaller peaks for

any impurities.

Purity Calculation: The purity is calculated based on the relative peak areas. A pure sample

will exhibit a single major peak.

Visual Inspection: A visual inspection of the neat sample in a clear glass vial against a white

background is performed to confirm it is a colorless liquid, free of particulate matter.

Odor Threshold Determination
The odor threshold is determined through sensory panel testing.

Objective: To determine the concentration at which a trained panel can detect and recognize

the odor of 1,2-dichloropropane.

Methodology:
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Panel Selection: A panel of human subjects is selected and trained to recognize and

describe different odors.

Sample Preparation: A series of known concentrations of 1,2-dichloropropane in air are

prepared using dynamic olfactometry. This involves diluting a saturated vapor of the

compound with a controlled flow of odorless air.

Presentation: The different concentrations are presented to the panelists in a controlled

environment, starting from the lowest concentration and ascending. A blank (odorless air) is

also presented randomly.

Detection and Recognition: Panelists are asked to indicate when they can first detect an

odor different from the blank (detection threshold) and when they can recognize and

describe the characteristic odor of the substance (recognition threshold).

Data Analysis: The results from all panelists are statistically analyzed to determine the mean

odor threshold concentrations. For 1,2-dichloropropane, the experimentally determined

detection and recognition odor threshold concentrations in air were 1.2 mg/m³ and 2.4

mg/m³, respectively.[6]
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Caption: Experimental workflow for physical characterization.

Observed Physical Properties
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Appearance:
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Caption: Relationship between substance and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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